Cas no 50876-88-5 (3-Hexene,1-(2,2-diethoxyethoxy)-, (3Z)-)

• Product Name: 3-Hexene,1-(2,2-diethoxyethoxy)-, (3Z)-
• CAS No: 50876-88-5
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 372346
• PubChem ID: 6441665
• Update Time: 2025-04-19

3-Hexene,1-(2,2-diethoxyethoxy)-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexene,1-(2,2-diethoxyethoxy)-, (3Z)-
• (Z)-1-(2,2-diethoxyethoxy)hex-3-ene
• (3Z)-1-(2,2-diethoxyethoxy)hex-3-ene
• EINECS 256-822-7
• NS00057005
• DTXSID00885935
• 3-Hexene, 1-(2,2-diethoxyethoxy)-, (3Z)-
• 50876-88-5

• Inchi： 1S/C12H24O3/c1-4-7-8-9-10-13-11-12(14-5-2)15-6-3/h7-8,12H,4-6,9-11H2,1-3H3/b8-7-
• InChI Key： SXFMZKKBIUYSHF-FPLPWBNLSA-N
• SMILES： O(CC/C=C\CC)CC(OCC)OCC

Computed Properties

• Exact Mass: 216.17262
• Monoisotopic Mass: 216.172545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Density: 0.902
• Boiling Point: 265°Cat760mmHg
• Flash Point: 97.3°C
• Refractive Index: 1.437
• PSA: 27.69